Cas no 396731-20-7 (ent-Avibactam Sodium Salt)

• Product Name: ent-Avibactam Sodium Salt
• CAS No: 396731-20-7
• MF: C₇H₁₀N₃NaO₆S
• MW: 287.225571155548
• CID: 4713821
• Update Time: 2025-09-26

ent-Avibactam Sodium Salt Chemical and Physical Properties

Names and Identifiers

• TROMZ29W33
• Avibactam sodium, (+)-
• BDBM159601
• Sulfuric acid, mono((1R,2S,5R)-2-(aminocarbonyl)-7-oxo-1,6-diazabicyclo(3.2.1)oct-6-yl) ester, sodium salt (1:1), rel-
• 1,6-Diazabicyclo(3.2.1)octane-2-carboxamide, 7-oxo-6-(sulfooxy)-, monosodium salt, (1R,2S,5R)-rel-
• US9035062, 24
• (2R,5S)-7-Oxo-6-(sulfooxy)-1,6-diazabicyclo(3.2.1)octane-2-carboxamide monosodium salt
• Sulfuric acid, mono((1S,2R,
• ent-Avibactam Sodium Salt

• Inchi： 1S/C7H11N3O6S.Na/c8-6(11)5-2-1-4-3-9(5)7(12)10(4)16-17(13,14)15;/h4-5H,1-3H2,(H2,8,11)(H,13,14,15);/q;+1/p-1/t4-,5+;/m0./s1
• InChI Key： RTCIKUMODPANKX-UYXJWNHNSA-M
• SMILES： S(=O)(=O)([O-])ON1C(N2[C@@H](C(N)=O)CC[C@H]1C2)=O.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 462
• Topological Polar Surface Area: 141

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives